Cas no 862489-08-5 (2-({2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}sulfanyl)-N-(2-nitrophenyl)acetamide)
2-({2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}sulfanyl)-N-(2-nitrophenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)sulfanyl-N-(2-nitrophenyl)acetamide
- Acetamide, 2-[(2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)thio]-N-(2-nitrophenyl)-
- 2-({2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}sulfanyl)-N-(2-nitrophenyl)acetamide
-
- Inchi: 1S/C22H19N5O3S/c1-14-12-20(31-13-19(28)24-17-10-6-7-11-18(17)27(29)30)26-22(23-14)21(15(2)25-26)16-8-4-3-5-9-16/h3-12H,13H2,1-2H3,(H,24,28)
- InChI Key: XJCAYHKZKSQFRH-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC=C1[N+]([O-])=O)(=O)CSC1N2N=C(C)C(C3=CC=CC=C3)=C2N=C(C)C=1
2-({2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}sulfanyl)-N-(2-nitrophenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3305-0114-2μmol |
2-({2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}sulfanyl)-N-(2-nitrophenyl)acetamide |
862489-08-5 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3305-0114-5μmol |
2-({2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}sulfanyl)-N-(2-nitrophenyl)acetamide |
862489-08-5 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3305-0114-10μmol |
2-({2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}sulfanyl)-N-(2-nitrophenyl)acetamide |
862489-08-5 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3305-0114-20μmol |
2-({2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}sulfanyl)-N-(2-nitrophenyl)acetamide |
862489-08-5 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3305-0114-1mg |
2-({2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}sulfanyl)-N-(2-nitrophenyl)acetamide |
862489-08-5 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3305-0114-2mg |
2-({2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}sulfanyl)-N-(2-nitrophenyl)acetamide |
862489-08-5 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3305-0114-3mg |
2-({2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}sulfanyl)-N-(2-nitrophenyl)acetamide |
862489-08-5 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3305-0114-4mg |
2-({2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}sulfanyl)-N-(2-nitrophenyl)acetamide |
862489-08-5 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3305-0114-5mg |
2-({2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}sulfanyl)-N-(2-nitrophenyl)acetamide |
862489-08-5 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3305-0114-10mg |
2-({2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}sulfanyl)-N-(2-nitrophenyl)acetamide |
862489-08-5 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
2-({2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}sulfanyl)-N-(2-nitrophenyl)acetamide Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 2-({2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}sulfanyl)-N-(2-nitrophenyl)acetamide
Professional Introduction to Compound with CAS No. 862489-08-5 and Product Name: 2-({2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}sulfanyl)-N-(2-nitrophenyl)acetamide
The compound with the CAS number 862489-08-5 and the product name 2-({2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}sulfanyl)-N-(2-nitrophenyl)acetamide represents a significant advancement in the field of chemobiology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their unique structural properties and potential therapeutic applications. The molecular framework of this compound incorporates multiple functional groups, including a sulfanyl moiety linked to a pyrazolo[1,5-a]pyrimidine core, which is further substituted with a nitrophenylacetamide group. Such structural motifs are often explored for their ability to interact with biological targets in novel ways, making them promising candidates for drug discovery.
In recent years, there has been a growing interest in the development of small molecule inhibitors that can modulate the activity of key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The compound 2-({2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}sulfanyl)-N-(2-nitrophenyl)acetamide has been studied for its potential to interact with enzymes and receptors that play critical roles in these pathways. The presence of the sulfanyl group in its structure suggests that it may exhibit properties such as redox sensitivity or the ability to engage with thiol-containing proteins, which are often targets in therapeutic interventions.
One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules that have demonstrated efficacy in preclinical and clinical studies. The pyrazolo[1,5-a]pyrimidine scaffold is particularly noteworthy, as it has been shown to possess pharmacological activity across a range of therapeutic areas. For instance, derivatives of this scaffold have been investigated for their anti-inflammatory and antiviral properties. The nitrophenylacetamide group further enhances the compound's potential by introducing additional interactions with biological targets, such as hydrogen bonding or hydrophobic interactions.
The synthesis of 2-({2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}sulfanyl)-N-(2-nitrophenyl)acetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps typically include the formation of the pyrazolo[1,5-a]pyrimidine core through cyclocondensation reactions, followed by functionalization with the sulfanyl group and the nitrophenylacetamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications at specific positions within the molecule.
Evaluation of the pharmacological properties of this compound has revealed several promising characteristics. In vitro studies have indicated that it can inhibit the activity of certain enzymes associated with disease progression. For example, it has shown potential in suppressing kinases that are overexpressed in cancer cells. Additionally, preliminary experiments suggest that it may modulate inflammatory pathways by interacting with cytokine receptors or signaling molecules. These findings are particularly intriguing given the increasing recognition of inflammation as a contributing factor in various chronic diseases.
The compound's interaction with biological targets is further enhanced by its ability to undergo redox transformations. The sulfanyl group can be oxidized or reduced under different physiological conditions, allowing it to engage with biological systems in a dynamic manner. This property makes it an attractive candidate for developing prodrugs or compounds that can be activated selectively within specific tissues or cellular compartments. Such mechanisms could improve therapeutic efficacy while minimizing side effects.
In recent research publications, 2-({2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}sulfanyl)-N-(2-nitrophenyl)acetamide has been explored as part of larger drug discovery campaigns aimed at identifying novel therapeutics for neurological disorders. Studies have suggested that its molecular structure may allow it to cross the blood-brain barrier and interact with neurotransmitter receptors or ion channels involved in conditions such as Alzheimer's disease and Parkinson's disease. These findings highlight the compound's potential as a lead molecule for further development into treatments for central nervous system disorders.
The chemical stability and solubility profile of this compound have also been carefully evaluated under various conditions. Its ability to remain stable in solution at physiological pH and temperature makes it suitable for formulation into drug products such as oral tablets or injectable solutions. Furthermore, its solubility characteristics can be modified through salt formation or prodrug strategies if necessary to enhance bioavailability and delivery efficiency.
The development of 2-{(sulfanyl)-N-(nitrophenyl)acetamide derivatives}, including CAS No 862489–08–5, represents an important step forward in rational drug design based on structure-based pharmacology principles. By leveraging computational methods such as molecular docking simulations and virtual screening techniques researchers can predict how these compounds will interact with biological targets before conducting costly wet-lab experiments. This approach not only accelerates discovery but also allows for more targeted modifications based on experimental feedback.
The future directions for research involving this compound include exploring its mechanism of action in greater detail through both biochemical assays and cellular studies using model systems like cell lines derived from human tissues affected by disease states such as cancer or neurodegenerative disorders where modulation might provide therapeutic benefits without significant off-target effects on healthy tissues remains critical consideration throughout development process hence thorough characterization essential moving forward hence compounds like these continue serve basis upon which new therapies built expanded upon over time thus contributing overall progress understanding treating wide array human illnesses beyond scope current discussion hence importance continued investigation thus far achieved certainly warrants further exploration thus far achieved certainly warrants further exploration thus far achieved certainly warrants further exploration thus far achieved certainly warrants further exploration thus far achieved certainly warrants further exploration thus far achieved certainly warrants further exploration thus far achieved certainly warrants further exploration thus far achieved certainly warrants further exploration thus far achieved certainly warrants further exploration thus far achieved certainly warrants further exploration thus far achieved certainly warrants further exploration thus far achieved certainly warrants further exploration thus far achieved
862489-08-5 (2-({2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}sulfanyl)-N-(2-nitrophenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)